Cas no 845885-88-3 (2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-5-methylthiazol-4-yl)acetic acid)

• Product Name: 2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-5-methylthiazol-4-yl)acetic acid
• CAS No: 845885-88-3
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• MDL: MFCD06656025
• CID: 68926
• PubChem ID: 2794810
• Update Time: 2025-04-18

2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-5-methylthiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-5-methylthiazol-4-yl)acetic acid
• 2-[5-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]-1,3-thiazol-4-yl]acetic acid
• {2-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-5-methyl-1,3-thiazol-4-yl}acetic acid
• AS-31417
• CS-0330929
• FT-0721221
• [2-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-5-methyl-1,3-thiazol-4-yl]acetic acid, AldrichCPR
• SCHEMBL1422597
• DTXSID30383434
• 2-[2-(1-tert-butoxycarbonyl-4-piperidyl)-5-methyl-thiazol-4-yl]acetic acid
• A840869
• 2-[5-Methyl-2-(N-tert-butoxycarbonylpiperidine)-1,3-thiazol-4-yl]acetic acid
• 845885-88-3
• MFCD06656025
• AKOS015898880
• [2-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-5-methyl-1,3-thiazol-4-yl]acetic acid
• DB-076083

• MDL： MFCD06656025
• Inchi： 1S/C16H24N2O4S/c1-10-12(9-13(19)20)17-14(23-10)11-5-7-18(8-6-11)15(21)22-16(2,3)4/h11H,5-9H2,1-4H3,(H,19,20)
• InChI Key： IHHZQULPYDMAOP-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC(=O)O)N=C1C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 340.14600
• Monoisotopic Mass: 340.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.237
• Melting Point: 48 °C
• Boiling Point: 494.648°C at 760 mmHg
• Flash Point: 252.955°C
• Refractive Index: 1.555
• PSA: 107.97000
• LogP: 3.13100

2-(2-(1-(tert-Butoxycarbonyl)piperidin-4-yl)-5-methylthiazol-4-yl)acetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：